Cas no 61312-81-0 (Butanoic acid, 2-[(2-cyanophenyl)methylene]-3-oxo-, phenylmethyl ester)

• Product name: Butanoic acid, 2-[(2-cyanophenyl)methylene]-3-oxo-, phenylmethyl ester
• CAS No: 61312-81-0
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 484583
• PubChem ID: 71397047

Butanoic acid, 2-[(2-cyanophenyl)methylene]-3-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(2-cyanophenyl)methylene]-3-oxo-, phenylmethyl ester
• benzyl 2-[(2-cyanophenyl)methylidene]-3-oxobutanoate
• DTXSID80818564
• 61312-81-0

• Inchi： InChI=1S/C19H15NO3/c1-14(21)18(11-16-9-5-6-10-17(16)12-20)19(22)23-13-15-7-3-2-4-8-15/h2-11H,13H2,1H3
• InChI Key： RUMLUQZHEKHHBK-UHFFFAOYSA-N
• SMILES： CC(=O)C(=CC1=CC=CC=C1C#N)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 305.10525
• Monoisotopic Mass: 305.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 67.2Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 67.16